N-{[1-(cyclopropylcarbonyl)-4-piperidinyl]methyl}cyclopropanecarboxamide

• IUPAC Name: N-[[1-(cyclopropanecarbonyl)piperidin-4-yl]methyl]cyclopropanecarboxamide
• InChI: InChI=1S/C14H22N2O2/c17-13(11-1-2-11)15-9-10-5-7-16(8-6-10)14(18)12-3-4-12/h10-12H,1-9H2,(H,15,17)
• InChI Key: CTFRGAFXFLWYJK-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C(=O)NCC2CCN(CC2)C(=O)C3CC3
• Molecular Formula: C14H22N2O2
• Molecular Weight: 250.34 g/mol

Description

N-{[1-(cyclopropylcarbonyl)-4-piperidinyl]methyl}cyclopropanecarboxamide is a compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound has been extensively studied for its mechanism of action, biochemical and physiological effects, and potential advantages and limitations for lab experiments. In

Mechanism of Action

The mechanism of action of N-{[1-(cyclopropylcarbonyl)-4-piperidinyl]methyl}cyclopropanecarboxamide involves its binding to the alpha-7 nicotinic acetylcholine receptor (α7nAChR). This receptor is involved in various physiological processes, including inflammation and pain. By binding to this receptor, N-{[1-(cyclopropylcarbonyl)-4-piperidinyl]methyl}cyclopropanecarboxamide can modulate the inflammatory response and reduce pain.
Biochemical and Physiological Effects:
N-{[1-(cyclopropylcarbonyl)-4-piperidinyl]methyl}cyclopropanecarboxamide has various biochemical and physiological effects, including its ability to modulate the inflammatory response, reduce pain, and inhibit tumor growth. Studies have shown that this compound can also improve cognitive function and memory.

Advantages and Limitations for Lab Experiments

N-{[1-(cyclopropylcarbonyl)-4-piperidinyl]methyl}cyclopropanecarboxamide has several advantages for lab experiments, including its ability to modulate the inflammatory response and reduce pain, making it a potential treatment for various diseases. However, one limitation of this compound is its potential toxicity, which can limit its use in certain experiments.

Future Directions

There are several future directions for the study of N-{[1-(cyclopropylcarbonyl)-4-piperidinyl]methyl}cyclopropanecarboxamide. One potential direction is the development of new derivatives of this compound with improved therapeutic properties. Additionally, further studies are needed to explore the potential of this compound as a treatment for various diseases, including cancer and Alzheimer's disease. Finally, more research is needed to determine the safety and toxicity of this compound, which will be essential for its potential use in clinical trials.
Conclusion:
In conclusion, N-{[1-(cyclopropylcarbonyl)-4-piperidinyl]methyl}cyclopropanecarboxamide is a compound with various scientific research applications, including its potential use as a therapeutic agent for various diseases. This compound has anti-inflammatory and analgesic properties, making it a potential treatment for conditions such as arthritis and chronic pain. Additionally, N-{[1-(cyclopropylcarbonyl)-4-piperidinyl]methyl}cyclopropanecarboxamide has been shown to have antitumor properties, making it a potential treatment for cancer. Further research is needed to explore the potential of this compound in various fields, including the development of new derivatives with improved therapeutic properties.

Synthesis Methods

The synthesis method for N-{[1-(cyclopropylcarbonyl)-4-piperidinyl]methyl}cyclopropanecarboxamide involves the reaction of cyclopropanecarboxylic acid with 1-(cyclopropylcarbonyl)piperidine in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP). The resulting product is then treated with N-methylmorpholine to yield N-{[1-(cyclopropylcarbonyl)-4-piperidinyl]methyl}cyclopropanecarboxamide.

Scientific Research Applications

N-{[1-(cyclopropylcarbonyl)-4-piperidinyl]methyl}cyclopropanecarboxamide has various scientific research applications, including its potential use as a therapeutic agent for various diseases. Studies have shown that this compound has anti-inflammatory and analgesic properties, making it a potential treatment for conditions such as arthritis and chronic pain. Additionally, N-{[1-(cyclopropylcarbonyl)-4-piperidinyl]methyl}cyclopropanecarboxamide has been shown to have antitumor properties, making it a potential treatment for cancer.